Cas no 1807093-46-4 (2-(Aminomethyl)-5-(difluoromethyl)-4-iodo-3-methylpyridine)

• Product Name: 2-(Aminomethyl)-5-(difluoromethyl)-4-iodo-3-methylpyridine
• CAS No: 1807093-46-4
• MF: C₈H₉F₂IN₂
• MW: 298.071740865707
• CID: 4891703
• Update Time: 2025-06-11

2-(Aminomethyl)-5-(difluoromethyl)-4-iodo-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-(difluoromethyl)-4-iodo-3-methylpyridine

• Inchi： 1S/C8H9F2IN2/c1-4-6(2-12)13-3-5(7(4)11)8(9)10/h3,8H,2,12H2,1H3
• InChI Key： HLTWFOGFORQTJZ-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=CN=C(CN)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines

Additional information on 2-(Aminomethyl)-5-(difluoromethyl)-4-iodo-3-methylpyridine

Comprehensive Overview of 2-(Aminomethyl)-5-(difluoromethyl)-4-iodo-3-methylpyridine (CAS No. 1807093-46-4)

In the realm of organic chemistry and pharmaceutical research, 2-(Aminomethyl)-5-(difluoromethyl)-4-iodo-3-methylpyridine (CAS No. 1807093-46-4) has emerged as a compound of significant interest. This pyridine derivative, characterized by its unique structural features, is increasingly being explored for its potential applications in drug discovery and material science. The presence of functional groups such as aminomethyl, difluoromethyl, and iodo substituents makes this molecule a versatile building block for synthetic chemists.

The compound’s CAS number 1807093-46-4 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial research. Researchers often search for terms like "pyridine derivatives in drug development" or "fluorinated compounds in medicinal chemistry", highlighting the growing demand for innovative molecules like this one. Its structural complexity and functional diversity align with current trends in targeted drug design and bioactive molecule synthesis.

One of the most notable aspects of 2-(Aminomethyl)-5-(difluoromethyl)-4-iodo-3-methylpyridine is its potential role in addressing challenges in central nervous system (CNS) drug development. The aminomethyl group, for instance, is a common motif in neurotransmitters, making this compound a candidate for modulating neurological pathways. Additionally, the difluoromethyl moiety is known to enhance metabolic stability, a feature highly sought after in modern pharmaceuticals.

From a synthetic perspective, the incorporation of an iodo substituent at the 4-position of the pyridine ring offers opportunities for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings. This adaptability is particularly relevant in the context of high-throughput screening and combinatorial chemistry, where rapid diversification of molecular scaffolds is essential.

Environmental and sustainability considerations are also driving interest in compounds like 2-(Aminomethyl)-5-(difluoromethyl)-4-iodo-3-methylpyridine. The pharmaceutical industry is increasingly focused on green chemistry principles, and the efficient synthesis of such molecules with minimal waste generation is a key research area. Searches for "sustainable synthesis of halogenated compounds" or "eco-friendly fluorination methods" reflect this shift in priorities.

In summary, 2-(Aminomethyl)-5-(difluoromethyl)-4-iodo-3-methylpyridine (CAS No. 1807093-46-4) represents a compelling example of how advanced organic synthesis can yield molecules with broad applicability. Its relevance to drug discovery, material science, and sustainable chemistry ensures its continued prominence in scientific discourse. As research progresses, this compound may well become a cornerstone in the development of next-generation therapeutics and functional materials.